N-(3-cyanophenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(3-cyanophenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C24H21N5O3/c1-32-11-10-28-16-26-22-20(18-7-3-2-4-8-18)14-29(23(22)24(28)31)15-21(30)27-19-9-5-6-17(12-19)13-25/h2-9,12,14,16H,10-11,15H2,1H3,(H,27,30)
• InChI Key: NLFXBYMTMPBMAZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NC4=CC=CC(=C4)C#N
• Molecular Formula: C24H21N5O3
• Molecular Weight: 427.5 g/mol

Description

N-(3-cyanophenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C24H21N5O3 and its molecular weight is 427.464. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyanophenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyanophenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

The compound has been investigated for its antimicrobial properties. For example, a study explored the synthesis of heterocycles incorporating antipyrine moiety, which included derivatives of the compound . These derivatives showed potential as antimicrobial agents (Bondock et al., 2008).

Cytotoxic Activity

Research has been conducted on the cytotoxic activity of certain derivatives of this compound. One study designed and synthesized compounds with various aryloxy groups attached to the pyrimidine ring, evaluating their anticancer activity on 60 cancer cell lines. One of the compounds exhibited significant cancer cell growth inhibition (Al-Sanea et al., 2020).

Synthesis and Chemical Reactivity

Various studies have investigated the synthesis and chemical reactivity of this compound and its derivatives. This includes exploring different reactions and the formation of novel compounds with potential biological activities. For instance, research focusing on synthesizing new pyrimidinone and oxazinone derivatives fused with thiophene rings using this compound as a starting material has been documented (Hossan et al., 2012).

Insecticidal Activity

Derivatives of this compound have also been examined for their insecticidal properties. One study synthesized pyridine derivatives and assessed their toxicity against the cowpea aphid, Aphis craccivora Koch. The findings suggested moderate to strong aphidicidal activities for these derivatives (Bakhite et al., 2014).